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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethan(ol-d)
CAS No.: 37421-08-2
Cat. No.: B1596986
Get Quote
. J

Technical Guide & Safety Data Sheet: 2-(2-
Ethoxyethoxy)ethanol-d

Isotopologue Specificity: Hydroxyl-deuterated (Ethanol-d) CAS Registry Number: 37421-08-2
(d1 form) | Parent CAS: 111-90-0

Executive Summary & Application Context

2-(2-Ethoxyethoxy)ethanol-d (also known as Diethylene glycol monoethyl ether-d1) is a
specialized isotopologue used primarily as an internal standard in NMR spectroscopy and
Mass Spectrometry (MS) for the quantification of glycol ethers in pharmaceutical formulations
and biological matrices.

Unlike its protonated parent (Transcutol®), which is a common solubilizer in drug development,
the deuterated form serves as a molecular tracer. Its utility relies entirely on isotopic purity.
Therefore, this guide prioritizes isotopic integrity preservation alongside standard safety
protocols. The primary technical risk is not acute toxicity, but H-D exchange (proton-deuterium
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exchange) upon exposure to atmospheric moisture, which renders the analytical standard

useless.

Chemical Identity & Properties

Property

Specification

Chemical Name

2-(2-Ethoxyethoxy)ethan(ol-d)

Synonyms

Diethylene glycol monoethyl ether-d1; Carbitol-
d1i

Molecular Formula

CeH13DOs3

Molecular Weight

~135.18 g/mol (vs. 134.17 g/mol for non-

deuterated)

Isotopic Purity

Typically = 98 atom % D

Appearance Clear, colorless liquid
B Miscible with water (H-D exchange risk),
Solubility
ethanol, ether
Hygroscopicity High (Critical Handling Parameter)

Hazard Identification (GHS Classification)

Based on the toxicological profile of the parent compound (CAS 111-90-0), as isotopic

substitution generally does not alter acute toxicity classifications.

GHS Label Elements[7][8][9]

» Signal Word:WARNING

e Hazard Statements:

o

[¢]

[¢]

H227: Combustible liquid.[1][2][3]

H316: Causes mild skin irritation.[1][2]

H319: Causes serious eye irritation (Category 2A).

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://pim-resources.coleparmer.com/sds/00543.pdf
https://nivina-bmc.com/images/products/MSDS/D51.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/RK130000.pdf
https://pim-resources.coleparmer.com/sds/00543.pdf
https://nivina-bmc.com/images/products/MSDS/D51.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/eye protection/face protection.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do.[5] Continue rinsing.[5][6][2][3]

Advanced Handling Protocol: Preserving Isotopic
Integrity

Core Directive: The hydroxyl deuterium (-OD) is labile. Exposure to ambient humidity results in
rapid exchange with atmospheric H20, converting the expensive reagent back to the
protonated form (-OH).

Storage & Aliquoting Workflow

Objective: Maintain >98% D enrichment during storage and sample preparation.

e
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Click to download full resolution via product page

Figure 1: Critical workflow for handling labile deuterated solvents to prevent isotopic dilution via
atmospheric moisture.

Experimental Best Practices

 Inert Atmosphere: Always handle open containers under a blanket of dry Nitrogen (N2) or
Argon (Ar).
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o Glassware Preparation: All glassware (NMR tubes, vials) must be oven-dried (>120°C for 2
hours) and cooled in a desiccator to remove adsorbed surface moisture.

e Septum Technique: If storing in a septum-capped vial, use a gas-tight syringe for withdrawal.
Do not open the cap.

Toxicological & Metabolic Profile

While the deuterated form is used in micro-quantities, understanding the biological fate of the
parent scaffold is crucial for drug development applications (e.g., if used as a vehicle or tracer
in ADME studies).

Metabolism (Parent Scaffold)

The parent compound, Diethylene glycol monoethyl ether (DEGEE), undergoes oxidation.
o Primary Pathway: Oxidation of the free alcohol group to 2-(2-ethoxyethoxy)acetic acid.

 |sotope Effect: For 2-(2-Ethoxyethoxy)ethanol-d (hydroxyl-d), the deuterium is on the oxygen.
This D is rapidly exchanged with body water (H20) before enzymatic metabolism occurs.
Therefore, no kinetic isotope effect (KIE) is expected on the metabolic rate. The D is lost to
the solvent pool immediately.

(Note: If the D were on the carbon skeleton, it would slow metabolism. For the -OD form, treat it
pharmacokinetically identical to the non-deuterated parent.)
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Figure 2: Biological fate of the hydroxyl-deuterated compound. Note the rapid loss of the

deuterium label to the agueous environment prior to enzymatic oxidation.

Emergency Procedures

Scenario

Protocol

Eye Contact

Priority. Flush with water for 15 minutes. Lifting
eyelids is crucial. Seek medical attention if

irritation persists.

Skin Contact

Wash with soap and water.[2][3][7] Remove
contaminated clothing.[1][6][4][2]

Move to fresh air.[5][1][6][4][2][3] If breathing is

Inhalation difficult, give oxygen.[3] (Low volatility makes
this rare at RT).
Combustible. Use dry chemical, CO2, water
Fire spray, or alcohol-resistant foam. Cool containers
with water spray.
Absorb with inert material (vermiculite, sand).
Spill Do not use combustible materials like sawdust.
Ventilate area.[6][4][2][3][7]
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+ Thermo Fisher Scientific.Safety Data Sheet: Diethylene glycol monoethyl ether. Retrieved
from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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